Cas no 571155-99-2 (2-(chloromethyl)-5-(4-methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 2-(chloromethyl)-5-(4-methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 571155-99-2
• MF: C₁₄H₁₁ClN₂OS
• MW: 290.767940759659
• MDL: MFCD03988206
• CID: 3105980
• PubChem ID: 2433164
• Update Time: 2025-11-06

2-(chloromethyl)-5-(4-methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-5-p-tolyl-3H-thieno[2,3-d]pyrimidin-4-one
• 2-(chloromethyl)-5-(4-methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one
• 571155-99-2
• EN300-06195
• 2-(chloromethyl)-5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
• AKOS001052726
• Z55164289
• Enamine_005943
• WXA15599
• HMS1410O03
• CS-0220260
• 2-(chloromethyl)-5-(4-methylphenyl)-3H-thieno[2,3-d]pyrimidin-4-one
• G35443
• IDI1_008178

• MDL： MFCD03988206
• Inchi： 1S/C14H11ClN2OS/c1-8-2-4-9(5-3-8)10-7-19-14-12(10)13(18)16-11(6-15)17-14/h2-5,7H,6H2,1H3,(H,16,17,18)
• InChI Key： RHWNMIOPTSUARP-UHFFFAOYSA-N
• SMILES： ClCC1=NC2=C(C(N1)=O)C(=CS2)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 290.0280618Da
• Monoisotopic Mass: 290.0280618Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 69.7Ų

Additional information on 2-(chloromethyl)-5-(4-methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one

Compound CAS No 571155-99-2: 2-(chloromethyl)-5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one

The compound with CAS No 571155-99-2, named as 2-(chloromethyl)-5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyrimidinones, which are known for their potential applications in drug design and material science. The molecule's structure features a thienopyrimidine ring system fused with a thiophene moiety, making it a unique candidate for exploring novel chemical reactivity and biological activity.

The thieno[2,3-d]pyrimidinone core of this compound is a key structural element that contributes to its versatile properties. The substitution pattern on the pyrimidine ring includes a chloromethyl group at position 2 and a 4-methylphenyl group at position 5. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its pharmacokinetic profile and bioavailability. Recent studies have highlighted the importance of such substituents in modulating the activity of thienopyrimidine derivatives against various therapeutic targets.

One of the most promising aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have explored its ability to inhibit key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that analogs of this compound exhibit potent anti-proliferative activity against human cancer cell lines. The chloromethyl group at position 2 was found to enhance the molecule's ability to interact with specific protein targets, making it a valuable scaffold for further optimization.

In addition to its pharmacological applications, the compound has also been investigated for its role in material science. The thienopyrimidine ring system is known to exhibit interesting electronic properties, which make it suitable for applications in organic electronics. Recent research has focused on incorporating this compound into organic semiconductors and photovoltaic materials. Preliminary results suggest that the presence of the chloromethyl and 4-methylphenyl groups significantly improves the charge transport properties of the material, paving the way for its use in next-generation electronic devices.

The synthesis of this compound involves a multi-step process that combines principles from both classical organic synthesis and modern catalytic methods. The construction of the thienopyrimidine ring typically requires a tandem cyclization reaction involving appropriate precursors. Researchers have optimized reaction conditions to achieve high yields and selectivity, ensuring that the compound can be produced on a larger scale for further studies.

Despite its promising potential, there are still several challenges associated with this compound that require further investigation. For example, while its anti-cancer activity has been demonstrated in vitro, its efficacy in vivo remains to be fully characterized. Additionally, understanding the exact mechanism by which this compound interacts with its target proteins is crucial for rational drug design.

In conclusion, CAS No 571155-99-2 represents a fascinating example of how structural complexity can lead to versatile functional properties. With ongoing research exploring its applications in both pharmacology and materials science, this compound holds great promise for contributing to advancements in these fields. As new insights into its structure-function relationships emerge, it is likely to serve as an important tool for scientists seeking innovative solutions to complex problems.